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Compound of Interest

Compound Name: Disperse Yellow 7

Cat. No.: B1209440 Get Quote

A comparative analysis of the ecotoxicity of Disperse Yellow 7 (DY7) against other disperse

dyes reveals its significant environmental risk, particularly to aquatic ecosystems.[1] Disperse

dyes, a class of synthetic colorants with low water solubility, are primarily used for dyeing

hydrophobic fibers like polyester.[2][3] Their persistence in the environment and potential for

adverse biological effects are of growing concern.[2][4] This guide provides an objective

comparison of the ecotoxicological profiles of Disperse Yellow 7 and other disperse dyes,

supported by experimental data, to inform researchers and scientists.

Comparative Ecotoxicity Data
Disperse Yellow 7 exhibits notable toxicity to a range of aquatic organisms, with adverse

effects observed at low concentrations.[1] The following table summarizes available ecotoxicity

data for Disperse Yellow 7 and other selected disperse dyes, providing a quantitative

comparison of their impact on various aquatic species.
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Dye
Test
Organism

Endpoint Duration Value Units
Referenc
e

Disperse

Yellow 7

Pimephale

s promelas

(Fathead

minnow)

LC50 20 days 0.025 mg/L [1]

Disperse

Yellow 7

Hyalella

azteca

(Amphipod

)

LC50 14 days 0.16 mg/L [1]

Disperse

Yellow 7

Hyalella

azteca

(Amphipod

)

LC50 28 days 0.12 mg/L [1]

Disperse

Yellow 7

Hexagenia

spp.

(Mayfly)

IC25

(growth)
21 days 9.6 µg/g [1]

Disperse

Yellow 7

Tubifex

tubifex

(Sludge

worm)

IC25

(reproducti

on)

28 days 1.3 - 11.8 µg/g [1]

Disperse

Orange 13

Hyalella

azteca

(Amphipod

)

LC50 14 days 1.41 mg/L [1]

Disperse

Blue 291

Pimephale

s promelas

(Fathead

minnow)

LC50 96 hours 0.0675 mg/L [1][5]
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LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the

test organisms.[1][6]

IC25 (Inhibitory Concentration 25): The concentration of a substance that causes a 25%

inhibition in a measured response (e.g., growth, reproduction).[1]

Potential Mechanisms of Ecotoxicity
The ecotoxicity of disperse dyes like Disperse Yellow 7 is linked to their chemical structure

and properties.[1] As azo dyes, they can undergo reductive cleavage of the azo bond (-N=N-)

to form aromatic amines, which can be more toxic than the parent dye.[1][4][7] Studies on

Disperse Yellow 7 have indicated that it can induce cellular stress and impact androgen-

related gene transcription in amphibians.[1][8][9] The lipophilic nature of these dyes also

suggests a potential for bioaccumulation in aquatic organisms.[1]
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Potential signaling pathways affected by disperse dye toxicity.

Experimental Protocols
The ecotoxicity data presented are primarily derived from studies that adhere to standardized

testing protocols, such as those established by the Organisation for Economic Co-operation

and Development (OECD), ensuring the reliability and comparability of the data.[1][10][11]
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Key OECD Guidelines for Aquatic Ecotoxicity Testing:

OECD 203: Fish, Acute Toxicity Test: This guideline outlines the methodology for determining

the acute lethal toxicity of substances to fish, typically over a 96-hour exposure period.[1][12]

OECD 202: Daphnia sp., Acute Immobilisation Test: This protocol is used to assess the

acute toxicity of substances to daphnids (water fleas) by observing their immobilization after

48 hours of exposure.[1]

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test evaluates

the effects of a substance on the growth of freshwater microalgae over a 72-hour period.[1]

General Experimental Workflow for Aquatic Toxicity Testing:

The following diagram illustrates a typical workflow for conducting aquatic ecotoxicity tests on

disperse dyes.
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General workflow for aquatic ecotoxicity testing of disperse dyes.

In conclusion, the available data indicate that Disperse Yellow 7 poses a significant

ecotoxicological risk, particularly to aquatic invertebrates and the early life stages of fish.[1] Its

toxicity is comparable to or, in some cases, greater than other disperse dyes for which data is

available.[1] The potential for bioaccumulation and the formation of toxic degradation products

further highlight the need for careful management and treatment of effluents containing this and

other disperse dyes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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